Cas no 649756-99-0 (Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester
• CAS No: 649756-99-0
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 410016
• PubChem ID: 71377630
• Update Time: 2025-04-19

Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester
• methyl 4-(2,4,5-trimethylbenzoyl)benzoate
• DTXSID40800263
• 649756-99-0

• Inchi： 1S/C18H18O3/c1-11-9-13(3)16(10-12(11)2)17(19)14-5-7-15(8-6-14)18(20)21-4/h5-10H,1-4H3
• InChI Key： ZJRUERCXVSWIKC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37